Cas no 1392466-94-2 (6-Bromo-3-isopropoxy-2-methylpyridine)

• Product Name: 6-Bromo-3-isopropoxy-2-methylpyridine
• CAS No: 1392466-94-2
• MF: C₉H₁₂BrNO
• MW: 230.1
• MDL: MFCD26393900
• CID: 2145491
• PubChem ID: 86668524
• Update Time: 2025-08-05

6-Bromo-3-isopropoxy-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 6-bromo-3-isopropoxy-2-methylpyridine
• WNPJAXOQIIQTOM-UHFFFAOYSA-N
• Pyridine, 6-bromo-2-methyl-3-(1-methylethoxy)-
• CID 86668524
• 6-bromo-3-isopropoxy-2-methyl-pyridine
• 6-bromo-2-methyl-3-propan-2-yloxypyridine
• A1-19533
• MFCD26393900
• CS-0194191
• 1392466-94-2
• BS-42960
• DB-318031
• SCHEMBL11894304
• SY323131
• 6-Bromo-3-isopropoxy-2-methylpyridine

• MDL： MFCD26393900
• Inchi： 1S/C9H12BrNO/c1-6(2)12-8-4-5-9(10)11-7(8)3/h4-6H,1-3H3
• InChI Key： WNPJAXOQIIQTOM-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C)=N1)OC(C)C

Computed Properties

• Exact Mass: 229.01023g/mol
• Monoisotopic Mass: 229.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22.1
• XLogP3: 3

Experimental Properties

• Density: 1.333±0.06 g/cm3(Predicted)
• Boiling Point: 268.9±35.0 °C(Predicted)
• pka: -0.87±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 6-Bromo-3-isopropoxy-2-methylpyridine

Introduction to 6-Bromo-3-isopropoxy-2-methylpyridine (CAS No. 1392466-94-2)

6-Bromo-3-isopropoxy-2-methylpyridine, with the chemical formula C₉H₁₃BrN₂O, is a significant intermediate in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 1392466-94-2, has garnered attention due to its versatile structural framework, which makes it a valuable building block for synthesizing various biologically active molecules. The presence of both bromine and isopropoxy substituents enhances its reactivity, enabling diverse functionalization strategies that are crucial for drug discovery and development.

The pyridine core of 6-Bromo-3-isopropoxy-2-methylpyridine is a privileged scaffold in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. Recent advancements in synthetic methodologies have further highlighted the utility of this compound in constructing complex molecular architectures. For instance, transition-metal-catalyzed cross-coupling reactions, particularly palladium-catalyzed C-H activation and Suzuki-Miyaura couplings, have been effectively employed to introduce new functional groups at the pyridine ring. These techniques have enabled the rapid assembly of novel heterocyclic compounds with potential therapeutic applications.

In the realm of pharmaceutical research, 6-Bromo-3-isopropoxy-2-methylpyridine has been utilized in the synthesis of kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The bromine atom serves as a handle for Suzuki-Miyaura coupling reactions, allowing the introduction of aryl or heteroaryl groups that can modulate binding affinity to target kinases. Similarly, the isopropoxy group can be transformed into other functional moieties through oxidation or nucleophilic substitution, expanding the scope of derivative structures. Such modifications have led to the discovery of several lead compounds that are currently undergoing preclinical evaluation.

The agrochemical industry has also benefited from the versatility of 6-Bromo-3-isopropoxy-2-methylpyridine. Pyridine derivatives are commonly found in herbicides, fungicides, and insecticides due to their ability to disrupt essential biological pathways in pests and weeds. Researchers have leveraged the reactivity of this compound to develop novel agrochemicals with improved efficacy and environmental safety profiles. For example, recent studies have demonstrated its role in synthesizing pyridine-based neonicotinoids, which exhibit potent insecticidal activity while maintaining lower toxicity to non-target organisms.

The synthesis of 6-Bromo-3-isopropoxy-2-methylpyridine itself is a testament to modern organic chemistry innovation. Traditional methods often relied on multi-step sequences involving harsh reagents and low yields. However, recent developments in catalytic systems and flow chemistry have streamlined its preparation, making it more efficient and scalable. For instance, microwave-assisted synthesis has been shown to reduce reaction times significantly while maintaining high selectivity. Additionally, continuous-flow reactors have enabled precise control over reaction conditions, leading to improved reproducibility and cost-effectiveness.

The pharmacological potential of derivatives of 6-Bromo-3-isopropoxy-2-methylpyridine continues to be explored across various therapeutic areas. Antiviral research has seen particular interest in pyridine-based molecules due to their ability to interfere with viral replication cycles. By incorporating structural motifs similar to known antiviral agents, scientists have designed libraries of compounds aimed at targeting RNA-dependent RNA polymerases or proteases in viruses such as influenza and hepatitis C. Preliminary assays suggest that certain derivatives exhibit promising inhibitory activity.

In conclusion,6-Bromo-3-isopropoxy-2-methylpyridine (CAS No. 1392466-94-2) represents a cornerstone compound in synthetic chemistry with far-reaching implications for drug discovery and agrochemical innovation. Its unique structural features provide a versatile platform for generating structurally diverse molecules with potential applications across multiple therapeutic domains. As research progresses，the full spectrum of its utility is expected to expand，driven by advances in synthetic methodologies and computational drug design tools.